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Introduction: Pocenbrodib (formerly FT-7051) is an orally administered, potent, and selective
small molecule inhibitor of the CREB-binding protein (CBP) and E1A binding protein p300
(EP300) bromodomains. These proteins are critical co-activators of the androgen receptor
(AR), a key driver in the progression of metastatic castration-resistant prostate cancer
(mCRPC). By targeting the CBP/p300 axis, pocenbrodib represents a novel therapeutic
strategy to overcome resistance to androgen receptor pathway inhibitors (ARPIS). This
technical guide synthesizes the available data from early-phase clinical trials, detailing the
experimental protocols, and outlining the underlying signaling pathways.

Mechanism of Action

Pocenbrodib functions by selectively binding to the bromodomain of CBP and p300,
preventing their interaction with acetylated lysine residues on histone and non-histone proteins.
This inhibition disrupts the assembly of the transcriptional machinery required for the
expression of AR-dependent genes, including those that drive tumor growth and proliferation.
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Preclinical studies have demonstrated that this mechanism is effective in both enzalutamide-
sensitive and -resistant prostate cancer models.[1]

Signaling Pathway

The signaling pathway targeted by pocenbrodib is central to the transcriptional activity of the
androgen receptor. The diagram below illustrates the mechanism by which pocenbrodib
inhibits this pathway.
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Caption: Pocenbrodib inhibits the CBP/p300 bromodomain, disrupting AR-mediated gene

transcription.
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Early-Phase Clinical Trial Results
The COURAGE Study (Phase 1, NCT04575766)

The first-in-human study of pocenbrodib (then FT-7051) was a Phase 1, open-label,
multicenter trial in men with mCRPC who had progressed on at least one prior androgen
receptor pathway inhibitor.[2][3][4] The primary objectives were to evaluate the safety and
tolerability of pocenbrodib and to determine the recommended Phase 2 dose.[3]

The study utilized a Bayesian Optimal Interval (BOIN) design with an accelerated titration
phase to assess dose escalation.[2][3] Pocenbrodib was administered orally on a 28-day
cycle, with 21 days of treatment followed by a 7-day pause.[3] Key assessments included
safety monitoring, pharmacokinetics (PK), pharmacodynamics (PD) through skin biopsies, and
preliminary anti-tumor activity via Prostate-Specific Antigen (PSA) levels and radiographic
imaging.[2][3]

The following tables summarize the preliminary findings from the COURAGE study, based on
data released in October 2021 from an initial cohort of eight patients.[5] It is important to note
that this represents a small patient sample from the early dose-escalation phase of the trial.

Table 1: Preliminary Safety and Efficacy from the COURAGE Study

Parameter Finding Source
Patient Population 8 men with late-line mCRPC [5]
Treatment Discontinuation due )

0 patients [5]
to Adverse Events
Most Common Treatment-
Emergent Adverse Events Majority were Grade 1 or 2 [61[7]

(TEAESs)

One evaluable patient who
completed >90 days of

PSAS50 Response [51[7]
treatment demonstrated an

ongoing PSA50 response

Table 2: Preliminary Pharmacokinetic and Pharmacodynamic Findings
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Parameter Finding Source

Time to Maximum o
' Within 2 hours [2][6][7]
Concentration (Tmax)

Exposure increased with dose
Dose Proportionality in a greater than dose- [8]

proportional manner

Reduction in H3K27AC (a
Target Engagement CBP/p300 pathway biomarker)  [2][6][7]
observed in skin biopsies

The 150 mg dose approached
) o the predicted efficacious
Predicted Efficacious Dose ] [2][6][7]
concentration based on

preclinical modeling

P300-02-001 Study (Phase 1b/2a, NCT06785636)

Building on the findings from the COURAGE study, a Phase 1b/2a clinical trial of pocenbrodib
was initiated, with the first patient dosed in March 2025.[9] This multicenter, open-label, dose-
finding study is evaluating pocenbrodib both as a monotherapy and in combination with other
approved therapies for mCRPC.[10] The study is expected to enroll approximately 203
patients.[10]

The study is designed in two parts: a Phase 1b dose-escalation phase and a Phase 2a dose-

expansion phase.

Phase 1b: This portion will assess pocenbrodib monotherapy at five escalating dose levels
(50 mg, 100 mg, 150 mg, 200 mg, and 250 mg) administered once daily for 5 days followed by
a 2-day pause.[10] The primary objective is to determine the safety and recommended Phase 2
dose.[3]

Phase 2a: This phase will evaluate the efficacy and safety of pocenbrodib as a monotherapy
and in combination with abiraterone acetate, olaparib, or 177Lu-PSMA-617.[3] The primary
endpoints for this phase include objective response rate and PSA decline.[10]
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The workflow for the P300-02-001 study is depicted in the diagram below.
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Caption: Workflow of the P300-02-001 Phase 1b/2a clinical trial.

Conclusion and Future Directions

The early-phase clinical development of pocenbrodib has demonstrated a favorable safety
profile, target engagement, and preliminary signs of anti-tumor activity in patients with heavily
pretreated mMCRPC. The ongoing Phase 1b/2a trial will provide more comprehensive data on
the efficacy and safety of pocenbrodib, both as a monotherapy and in combination with
standard-of-care agents. These studies will be crucial in defining the role of this novel
CBP/p300 inhibitor in the treatment landscape of advanced prostate cancer. Further
investigation into biomarkers of response will also be critical for patient selection and optimizing
clinical outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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